Cas no 13895-92-6 (7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)-)

7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)- structure
13895-92-6 structure
Product Name:7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)-
CAS No:13895-92-6
MF:C14H14O5
MW:262.257964611053
CID:154007
PubChem ID:44146779
Update Time:2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)-
    • Rutaretin
    • (2S)-9-hydroxy-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-7-one
    • (S)-2,3-Dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-7H-furo(3,2-g)(1)benzopyran-7-one
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (S)-
    • (-)-Racemol
    • (S)-2,3-Dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
    • [ "" ]
    • 2,3-Dihydro-9-hydroxy-2α-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
    • [S,(-)]-2,3-Dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
    • CHEBI:192323
    • AKOS032948872
    • FS-9370
    • NS00094522
    • HY-N1329
    • 13895-92-6
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)-
    • CS-0016733
    • 9-Hydroxy-2-(2-hydroxypropan-2-yl)-2,3-dihydro-7H-furo[3,2-g][1]benzopyran-7-one
    • (-)-Racemol; (-)-Rutaretin; Racemol
    • XR163802
    • (2S)-9-hydroxy-2-(2-hydroxypropan-2-yl)-2,3-dihydrouro[3,2-g]chromen-7-one
    • AC-37069
    • DTXSID20930259
    • (2S)-9-HYDROXY-2-(2-HYDROXYPROPAN-2-YL)-2H,3H-FURO[3,2-G]CHROMEN-7-ONE
    • DA-57582
    • Inchi: 1S/C14H14O5/c1-14(2,17)9-6-8-5-7-3-4-10(15)19-12(7)11(16)13(8)18-9/h3-5,9,16-17H,6H2,1-2H3/t9-/m0/s1
    • InChI Key: FVFQELHSZVFPDZ-VIFPVBQESA-N
    • SMILES: O1C2C(=C3C(C=CC(=O)O3)=CC=2C[C@H]1C(C)(C)O)O

Computed Properties

  • Exact Mass: 262.08412
  • Monoisotopic Mass: 262.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 475.3±45.0 °C at 760 mmHg
  • Flash Point: 184.2±22.2 °C
  • PSA: 75.99
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)- Security Information

7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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TargetMol Chemicals
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7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)- Related Literature

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